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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the use of Vitrebond™ and
Vitrebond™ Plus Light Cure Glass lonomer Liner/Base in deep cavity preparations. The
information is synthesized from manufacturer's technical profiles and clinical guidelines.

Introduction

Vitrebond™ is a resin-modified glass ionomer (RMGI) material widely used as a liner or base
under various dental restorations, including composite, amalgam, ceramic, and metal.[1][2][3]
[4] Its primary functions in deep cavities are to seal the dentin, reduce postoperative sensitivity,
inhibit bacterial growth, and release fluoride.[1][5] It is particularly recommended for deep
cavity excavations where the bond of adhesives may be compromised by increased dentinal
fluid.[6]

Chemical Composition and Setting Reaction:

Vitrebond™ consists of two main components: a fluoroaluminosilicate glass powder and a
polyalkenoic acid liquid modified with methacrylate groups and HEMA (2-
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hydroxyethylmethacrylate).[6] The material undergoes a dual-curing process: a rapid
photoinitiated polymerization upon light exposure and a slower, continuous acid-base glass
ionomer reaction.[6] This dual-cure mechanism provides an extended working time with a
command set.[2]

Quantitative Data Summary

The following tables summarize the key quantitative properties of Vitrebond™ and Vitrebond™
Plus.

Table 1: Mixing and Curing Parameters

Parameter Vitrebond™ Vitrebond™ Plus Source(s)

Mixing Ratio 1scoop:1drop(1.4:1 N/A(Clicker™ IR

(Powder:Liquid) by weight) Dispenser)

Mixing Time 10-15 seconds N/A (Automix) [L1[21131[7]
Minimum 2 minutes

Working Time Ample working time [21[31[71[8]
40 seconds

Curing Time 30 seconds 20 seconds [21[31[5]1[7]

Table 2: Physical and Mechanical Properties

Property Vitrebond™ Vitrebond™ Plus Source(s)
Shear Bond Strength Greater than other
, _ 7.1+1.8 MPa [5]
to Dentin (Immediate) RMGIs
Shear Bond Strength Comparable to
_ 12.2 + 2.9 MPa _ [5][6]
to Dentin (24 hours) Vitrebond™
) ) Comparable to
Compressive Strength  High ] [5]1[6]
Vitrebond™

] ] Sustained and
Fluoride Release Sustained [516][8]
rechargeable
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Experimental Protocols
Indirect Pulp Capping in Deep Cavities

This protocol describes the application of Vitrebond™ as a liner in deep cavities where there is
no pulp exposure.

Materials:

Vitrebond™ Powder and Liquid or Vitrebond™ Plus Clicker™ Dispenser

Mixing pad and spatula (for powder/liquid version)

Ball applicator or suitable placement instrument

Dental curing light
Procedure:

» Cavity Preparation: Isolate the tooth using a rubber dam to prevent contamination.[2][3]
Remove carious tissue, ensuring the dentinoenamel junction is clean. In cases of selective
caries removal, a thin layer of affected dentin may be left over the pulp.

e Pulp Protection (if necessary): If a pulp exposure is present, Vitrebond™ is not indicated for
direct pulp capping.[2] In such cases, a minimal amount of calcium hydroxide should be
placed directly on the exposure, followed by the application of Vitrebond™ over the calcium
hydroxide and the surrounding dentin.[2][6] A new product, Vitrebond™ Pulp Protect, is
currently under clinical investigation for direct pulp capping.[9][10]

e Dispensing and Mixing (Vitrebond™ Powder/Liquid):

[¢]

Shake the powder bottle to fluff the powder.[3]

[e]

Dispense one level scoop of powder and one drop of liquid onto a mixing pad.[1][5] The
recommended powder-to-liquid ratio is 1.4 to 1 by weight.[3][7]

[e]

Rapidly mix the powder and liquid for 10-15 seconds to achieve a smooth, glossy
consistency.[1][2][3][7]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.nobledentalsupplies.com/download/file/1390035a-d028-4c2a-a016-f41b2679b382
https://media.dentalcompare.com/m/25/Downloads/Vitrebond%20Glass%20Ionomer%20Liner-Base%20Instructions%20for%20Use.pdf
https://www.nobledentalsupplies.com/download/file/1390035a-d028-4c2a-a016-f41b2679b382
https://www.nobledentalsupplies.com/download/file/1390035a-d028-4c2a-a016-f41b2679b382
https://www.adamdental.com.au/Documents/3M%20IFU/Vitrebond%20Plus%20Brochure.pdf
https://clinicaltrials.gov/study/NCT07231237?term=NA
https://www.withpower.com/trial/phase-dental-caries-2026-0fe7a
https://media.dentalcompare.com/m/25/Downloads/Vitrebond%20Glass%20Ionomer%20Liner-Base%20Instructions%20for%20Use.pdf
https://media.dentalcompare.com/m/25/Downloads/Vitrebond%20Glass%20Ionomer%20Liner-Base%20Applications.pdf
https://stelladent.gr/media/documents/Vitrebond_Brochure.pdf
https://media.dentalcompare.com/m/25/Downloads/Vitrebond%20Glass%20Ionomer%20Liner-Base%20Instructions%20for%20Use.pdf
https://zubshop.ru/files/Vitrebond.pdf
https://media.dentalcompare.com/m/25/Downloads/Vitrebond%20Glass%20Ionomer%20Liner-Base%20Applications.pdf
https://www.nobledentalsupplies.com/download/file/1390035a-d028-4c2a-a016-f41b2679b382
https://media.dentalcompare.com/m/25/Downloads/Vitrebond%20Glass%20Ionomer%20Liner-Base%20Instructions%20for%20Use.pdf
https://zubshop.ru/files/Vitrebond.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Dispensing (Vitrebond™ Plus):

o Use the Clicker™ Dispenser to directly dispense the required amount of material. This
system ensures a consistent mix.[6][11]

Application:

o Using a ball applicator, apply a thin layer (0.5 mm or less) of the mixed Vitrebond™ to the
dentin surfaces of the cavity.[1][2][3][7]

Curing:
o Light-cure the Vitrebond™ liner for 20-30 seconds using a dental curing light.[1][2][3][5][7]

o For thicker applications, place and cure an initial thin layer, followed by a second layer up
to 2 mm, and light-cure again for 30 seconds.[2][3][7]

Restorative Procedure: Proceed with the application of the chosen adhesive and restorative
material according to the manufacturer's instructions. Applying etchant over the cured
Vitrebond™ is not harmful.[2][7]

Visualizations

Direct Pulp Cap (if exposed)

e |

Click to download full resolution via product page

Caption: Vitrebond Application Workflow in Deep Cauvities.
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Caption: Dual-Cure Setting Mechanism of Vitrebond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. media.dentalcompare.com [media.dentalcompare.com]
nobledentalsupplies.com [nobledentalsupplies.com]

media.dentalcompare.com [media.dentalcompare.com]

2.
3.
e 4. accessdata.fda.gov [accessdata.fda.gov]
5. stelladent.gr [stelladent.gr]

6.

adamdental.com.au [adamdental.com.au]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1178313/docs?utm_src=pdf-body-img#vitrebond-liner-base-application-protocol-for-deep-cavities
https://www.benchchem.com/product/b1178313?utm_src=pdf-custom-synthesis#bc-rfq
https://media.dentalcompare.com/m/25/Downloads/Vitrebond%20Glass%20Ionomer%20Liner-Base%20Applications.pdf
https://www.nobledentalsupplies.com/download/file/1390035a-d028-4c2a-a016-f41b2679b382
https://media.dentalcompare.com/m/25/Downloads/Vitrebond%20Glass%20Ionomer%20Liner-Base%20Instructions%20for%20Use.pdf
https://www.accessdata.fda.gov/cdrh_docs/pdf/K962065.pdf
https://stelladent.gr/media/documents/Vitrebond_Brochure.pdf
https://www.adamdental.com.au/Documents/3M%20IFU/Vitrebond%20Plus%20Brochure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

7. zubshop.ru [zubshop.ru]

8. 3M™ Vitrebond™ Plus Light Cure Glass lonomer Liner/Base Refill, 7570 Series
[solventum.com]

e 9. ClinicalTrials.gov [clinicaltrials.gov]

e 10. Vitrebond™ for Tooth Pulp Exposure - Info for Participants - Clinical Trial 2025 | Power |
Power [withpower.com]

e 11. clinicalresearchdental.com [clinicalresearchdental.com]

e To cite this document: BenchChem. [Vitrebond™ Liner/Base Application Protocol for Deep
Cavities]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178313/docs#vitrebond-liner-base-application-
protocol-for-deep-cavities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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